Cas no 1478840-70-8 (5-bromo-2-(3-chlorophenyl)methoxypyridine)

• Product Name: 5-bromo-2-(3-chlorophenyl)methoxypyridine
• CAS No: 1478840-70-8
• MF: C₁₂H₉BrClNO
• MW: 298.562961339951
• MDL: MFCD20903822
• CID: 5240830
• PubChem ID: 65126392
• Update Time: 2026-03-08

5-bromo-2-(3-chlorophenyl)methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-[(3-chlorophenyl)methoxy]pyridine
• Pyridine, 5-bromo-2-[(3-chlorophenyl)methoxy]-
• 5-bromo-2-(3-chlorophenyl)methoxypyridine

• MDL： MFCD20903822
• Inchi： 1S/C12H9BrClNO/c13-10-4-5-12(15-7-10)16-8-9-2-1-3-11(14)6-9/h1-7H,8H2
• InChI Key： HFPHFPQMDKWLGV-UHFFFAOYSA-N
• SMILES： C1(OCC2=CC=CC(Cl)=C2)=NC=C(Br)C=C1

Computed Properties

• Exact Mass: 296.956
• Monoisotopic Mass: 296.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-bromo-2-(3-chlorophenyl)methoxypyridine

5-Bromo-2-(3-Chlorophenyl)Methoxypyridine (CAS No. 1478840-70-8): A Comprehensive Overview

5-Bromo-2-(3-chlorophenyl)methoxypyridine (CAS No. 1478840-70-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine core substituted with a bromine atom at the 5-position and a 3-chlorophenylmethoxy group at the 2-position. Its unique structural characteristics make it a valuable intermediate in the synthesis of various bioactive molecules.

The growing interest in 5-bromo-2-(3-chlorophenyl)methoxypyridine stems from its potential applications in drug discovery and material science. Researchers are particularly intrigued by its role as a building block for pharmaceutical intermediates and agrochemical compounds. The compound's molecular structure, featuring both bromine and chlorine substituents, offers interesting possibilities for further chemical modifications.

Recent studies have explored the synthetic routes for 5-bromo-2-(3-chlorophenyl)methoxypyridine, with particular focus on optimizing yield and purity. The compound's stability under various conditions makes it suitable for diverse applications. Many researchers are investigating its potential as a precursor for heterocyclic drug candidates, especially in the development of new therapeutic agents targeting neurological disorders.

From a commercial perspective, CAS 1478840-70-8 has seen increasing demand in the fine chemicals market. Manufacturers are responding to this demand by developing more efficient production methods. The compound's purity specifications typically exceed 98%, making it suitable for research and development purposes across multiple industries.

The physicochemical properties of 5-bromo-2-(3-chlorophenyl)methoxypyridine contribute to its versatility. It generally appears as a white to off-white crystalline powder with good solubility in common organic solvents. These characteristics facilitate its use in various chemical reactions and formulation processes.

In the context of current research trends, this compound aligns well with the growing interest in halogenated heterocycles and their applications. The presence of both bromine and chlorine atoms in its structure makes it particularly interesting for studying structure-activity relationships in medicinal chemistry.

Quality control for 5-bromo-2-(3-chlorophenyl)methoxypyridine typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements of pharmaceutical and agrochemical applications.

The storage and handling of CAS 1478840-70-8 follow standard laboratory protocols for organic compounds. Proper storage conditions help maintain its stability and shelf life, which is particularly important for research institutions and chemical suppliers.

Looking forward, the market for 5-bromo-2-(3-chlorophenyl)methoxypyridine is expected to grow in parallel with advancements in drug discovery and specialty chemicals. Its role as a versatile intermediate continues to attract attention from both academic researchers and industrial chemists.

Environmental considerations regarding the use of halogenated compounds like 5-bromo-2-(3-chlorophenyl)methoxypyridine have prompted research into greener synthesis methods. This aligns with the broader chemical industry's focus on sustainable practices and reduced environmental impact.

For researchers interested in pyridine derivatives, 5-bromo-2-(3-chlorophenyl)methoxypyridine offers numerous possibilities for structural modification and derivatization. Its reactivity patterns have been documented in various scientific publications, providing valuable references for synthetic chemists.

The patent landscape surrounding CAS 1478840-70-8 reveals its importance in proprietary chemical processes. Several patents describe its use in creating novel compounds with potential biological activity, particularly in central nervous system applications.

Analytical challenges associated with 5-bromo-2-(3-chlorophenyl)methoxypyridine include the development of sensitive detection methods and purity assessment protocols. These aspects are crucial for ensuring the compound's suitability in high-value applications.

In conclusion, 5-bromo-2-(3-chlorophenyl)methoxypyridine (CAS No. 1478840-70-8) represents an important building block in modern chemical research. Its unique structural features and versatile applications continue to make it a compound of significant interest across multiple scientific disciplines.